11-Hydroxytetrahydrocannabinol

Specification

• Description:

  What is (+-)-11-hydroxy-Δ9-THC?

  (+)-11-hydroxy-Δ8-THC is a certified reference material categorized as a phytocannabinoid metabolite.1,2 (-)-11-hydroxy-Δ8-THC is a metabolite of Δ8-THC. (+-)-11-hydroxy-Δ9-THC is oxidized further to the secondary metabolite (+-)-11-nor-9-carboxy-D9-THC.

  Uses of (+-)-11-hydroxy-Δ9-THC

  (+-)-11-hydroxy-Δ9-THC has analgesic activity in mice. (-)-11-hydroxy-Δ8-THC (CRM) is provided as a DEA-exempt preparation.

  Biological activity of (+-)-11-hydroxy-Δ9-THC

  11-Hydroxy-Δ9-THC is an active metabolite of THC and metabolic precursor to 11-nor-9-carboxy-D9-THC. This cannabinoid may be found in biological matrixes, including blood, urine, and plasma.

  11-hydroxy THC has a similar psychoactive effect as THC but is more effective intravenously (injected directly into a person's bloodstream).

  Biological response of (+-)-11-hydroxy-Δ9-THC

  After Cannabis consumption, THC is metabolized inside the body by cytochrome P450 enzymes such as CYP2C9 and CYP3A4 into 11-hydroxy-THC and then further metabolized by the dehydrogenase and CYP2C9 enzyme to form 11-nor-9-carboxy-THC (THC-COOH) which is inactive at the CB1 receptors;[2] and further glucuronidated to form 11-nor-delta-9-tetrahydrocannabinol-9-carboxylic acid glucuronide (delta-9-THC-COOH-glu)where it is excreted in both feces and urine. Both compounds, along with THC, can be assayed in drug tests.

• CAS No.: 34675-49-5
• Molecular Formula: C21H30O3
• Molecular Weight: 330.5 g/mol
• IUPAC Name: (6aR,10aR)-9-(hydroxymethyl)-6,6-dimethyl-3-pentyl-6a,7,8,10a-tetrahydrobenzo[c]chromen-1-ol
• Standard InChI: InChI=1S/C21H30O3/c1-4-5-6-7-14-11-18(23)20-16-10-15(13-22)8-9-17(16)21(2,3)24-19(20)12-14/h10-12,16-17,22-23H,4-9,13H2,1-3H3/t16-,17-/m1/s1
• Standard InChI Key: YCBKSSAWEUDACY-IAGOWNOFSA-N
• Isomeric SMILES: CCCCCC1=CC(=C2[C@@H]3C=C(CC[C@H]3C(OC2=C1)(C)C)CO)O
• SMILES: CCCCCC1=CC(=C2C3C=C(CCC3C(OC2=C1)(C)C)CO)O
• Canonical SMILES: CCCCCC1=CC(=C2C3C=C(CCC3C(OC2=C1)(C)C)CO)O